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Compound of Interest

Compound Name: Cesium phosphate

Cat. No.: B3367467 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of cesium phosphate, from the initial

discovery of its constituent element, cesium, to its synthesis, properties, and relevance in

modern research and development. This guide is tailored for a technical audience, offering

detailed experimental insights and structured data to support advanced scientific endeavors.

History and Discovery
The history of cesium phosphate is intrinsically linked to the discovery of the element cesium.

There is no singular "discovery" event for the cesium phosphate salt, as it was likely first

synthesized through standard chemical reactions following the isolation and characterization of

cesium and its common salts.

The Discovery of Cesium (1860)
Cesium (Cs) was the first element to be discovered using the method of spectroscopy, a

groundbreaking analytical technique developed a year prior. In 1860, German scientists Robert

Bunsen and Gustav Kirchhoff were analyzing the mineral water from Dürkheim, Germany.[1][2]

[3] Using their newly invented spectroscope, they observed two distinct bright blue lines in the

emission spectrum that did not correspond to any known element.[4][5] They correctly

concluded that they had identified a new alkali element. The name "cesium" was derived from

the Latin word caesius, meaning "sky-blue," in honor of these characteristic spectral lines.[1][4]

[5][6]
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Bunsen and Kirchhoff were able to precipitate and isolate various salts of the new element,

including cesium chloride and cesium carbonate, from large volumes of the mineral water.[4][7]

Isolation of Elemental Cesium (1882)
While Bunsen and Kirchhoff discovered the element, they were unable to isolate it in its pure

metallic form. That achievement belongs to the Swedish chemist Carl Theodor Setterberg who,

in 1882, successfully isolated elemental cesium by performing electrolysis on a molten mixture

of cesium cyanide (CsCN) and barium cyanide.[1][7][8]

First Synthesis of Cesium Phosphate
The first documented synthesis of cesium phosphate (Cs₃PO₄) is not clearly recorded in

historical literature. However, its creation would have been a straightforward chemical process

for 19th-century chemists once cesium hydroxide or cesium carbonate became available. The

synthesis would have followed a classic acid-base neutralization reaction by reacting a cesium

base with phosphoric acid. Modern synthesis methods still rely on this fundamental principle.

Physicochemical and Quantitative Data
This section summarizes the key physical and chemical properties of elemental cesium and its

most common phosphate salt, tricesium phosphate (Cs₃PO₄).

Properties of Elemental Cesium
Property Value Reference(s)

Atomic Number 55 [5][9]

Atomic Mass 132.905 u [5]

Melting Point 28.5 °C (83.3 °F) [5][6][9]

Boiling Point 671 °C (1,240 °F) [6]

Density 1.873 g/cm³ (at 20 °C) [6]

Electronegativity 0.79 (Pauling Scale) [9]

Appearance Silvery-golden, soft metal [6][9]

Stable Isotope ¹³³Cs (only one) [9]
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Properties of Tricesium Phosphate
Property Value Reference(s)

Chemical Formula Cs₃PO₄ [8]

Molar Mass 493.69 g/mol [8]

Appearance White, crystalline solid

Solubility Highly soluble in water [8]

CAS Number 17893-64-0 [8]

PubChem CID 9827043 [10]

Experimental Protocols
While specific historical protocols are unavailable, the following section details a modern,

generalized methodology for the synthesis and characterization of cesium phosphate,

adapted from established procedures for other metal phosphates.

Synthesis of Tricesium Phosphate (Cs₃PO₄) via Wet
Precipitation
This protocol describes the synthesis of tricesium phosphate from the reaction of a soluble

cesium salt with a soluble phosphate salt in an aqueous solution.

Materials:

Cesium Nitrate (CsNO₃) or Cesium Carbonate (Cs₂CO₃)

Diammonium Phosphate ((NH₄)₂HPO₄)

Ammonium Hydroxide (NH₄OH) solution (e.g., 0.1 M)

Deionized Water

Filtration apparatus (e.g., Büchner funnel)

Drying oven

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b3367467?utm_src=pdf-body
https://en.wikipedia.org/wiki/Caesium_phosphate
https://en.wikipedia.org/wiki/Caesium_phosphate
https://en.wikipedia.org/wiki/Caesium_phosphate
https://en.wikipedia.org/wiki/Caesium_phosphate
https://pubchem.ncbi.nlm.nih.gov/compound/Cesium-phosphate
https://www.benchchem.com/product/b3367467?utm_src=pdf-body
https://www.benchchem.com/product/b3367467?utm_src=pdf-body
https://www.benchchem.com/product/b3367467?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3367467?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Calcination furnace

pH meter

Procedure:

Prepare Precursor Solutions:

Prepare a 0.3 M aqueous solution of Cesium Nitrate.

Prepare a 0.2 M aqueous solution of Diammonium Phosphate.

Reaction/Precipitation:

Place the Cesium Nitrate solution in a reaction vessel equipped with a magnetic stirrer.

Slowly add the Diammonium Phosphate solution dropwise into the cesium solution while

stirring vigorously at room temperature.

Use a pH meter to monitor the reaction mixture. Add Ammonium Hydroxide solution as

needed to maintain the pH at approximately 8 to ensure the precipitation of the desired

phosphate species. A white precipitate of cesium phosphate will form.

Aging the Precipitate:

After the addition is complete, continue stirring the mixture for 6-8 hours to allow the

precipitate to age and ensure the reaction goes to completion.

Filtration and Washing:

Filter the white suspension using a Büchner funnel.

Wash the collected precipitate several times with deionized water to remove any

unreacted ions and byproducts.

Drying and Calcination:

Transfer the washed precipitate to a crucible and dry it in an oven at 120°C for 8-12 hours.
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Calcine the dried powder in a furnace at a high temperature (e.g., 900-1000°C) for 5 hours

to form the crystalline tricesium phosphate powder.

Characterization Methods
1. X-Ray Diffraction (XRD):

Purpose: To confirm the crystalline phase and purity of the synthesized powder.

Methodology: The calcined Cs₃PO₄ powder is analyzed using a powder X-ray diffractometer.

The resulting diffraction pattern is compared with standard patterns from crystallographic

databases (e.g., JCPDS) to identify the phase and check for impurities.

2. Fourier-Transform Infrared Spectroscopy (FTIR):

Purpose: To identify the functional groups present, specifically the phosphate (PO₄³⁻) group.

Methodology: A small amount of the sample is mixed with KBr and pressed into a pellet, or

analyzed directly using an ATR accessory. The FTIR spectrum is recorded, and the

characteristic vibrational bands for the P-O bonds of the phosphate group are identified.

3. Scanning Electron Microscopy (SEM):

Purpose: To analyze the morphology, particle size, and surface characteristics of the

synthesized powder.

Methodology: The powder is mounted on a sample holder and sputter-coated with a

conductive material (e.g., gold). The sample is then imaged in the SEM to observe its

microstructure.

Applications and Relevance in Drug Development
While tricesium phosphate itself is not a common pharmaceutical ingredient, cesium salts and

phosphate compounds are highly relevant to researchers in the life sciences and drug

development.

Cesium Salts in Organic Synthesis
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For drug development professionals, the most significant application of cesium is the use of its

salts—particularly cesium carbonate (Cs₂CO₃) and cesium fluoride (CsF)—as reagents in

organic synthesis. These salts are favored for their ability to promote a variety of chemical

reactions under mild conditions, often leading to higher yields and better selectivity.[5][9]

Key applications include:

Palladium-Catalyzed Coupling Reactions: Cesium salts are widely used as bases in critical

C-C and C-N bond-forming reactions like the Suzuki and Buchwald-Hartwig couplings, which

are fundamental in the synthesis of complex drug molecules.[5][9]

Nucleophilic Substitution: They serve as effective bases in O-alkylation, N-alkylation, and

other substitution reactions, which are common steps in synthesizing pharmaceutical

intermediates.[5]

Chemoselectivity: The "cesium effect" can influence the outcome of a reaction, allowing

chemists to selectively target one functional group over another, a powerful tool in

constructing complex molecular architectures.[7]

Pharmacological and Research Applications
Neuroscience Research: Cesium chloride (CsCl) is a valuable tool in neurophysiology as it

can block certain potassium ion channels, allowing researchers to study the function of other

channels in isolation.[4]

Psychopharmacology Studies: Early research investigated the effects of cesium on the

central nervous system, noting that it increases serotonin turnover and neurotransmitter

release, with potential (though unproven in humans) applications in treating psychological

disorders.[6][11]

Density-Gradient Centrifugation: In molecular biology, CsCl is used to separate DNA, RNA,

and other nucleic acids based on their density.[4]

Phosphate Compounds in Drug Delivery
Phosphorus-containing compounds are integral to modern medicine.[12] While cesium
phosphate is not directly used, other biocompatible metal phosphates, such as tricalcium

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://eurekaselect.com/public/article/67193
https://www.researchgate.net/publication/276534838_Cesium_Salts_in_Organic_Synthesis_A_Review
https://eurekaselect.com/public/article/67193
https://www.researchgate.net/publication/276534838_Cesium_Salts_in_Organic_Synthesis_A_Review
https://eurekaselect.com/public/article/67193
https://pubs.rsc.org/en/content/articlehtml/2024/sc/d4sc00316k
https://www.benchchem.com/pdf/Unraveling_DTTO_and_Cesium_Salt_A_Clarification_on_Two_Disparate_Entities_in_Scientific_and_Medical_Contexts.pdf
https://pubmed.ncbi.nlm.nih.gov/6543004/
https://pubmed.ncbi.nlm.nih.gov/230026/
https://www.benchchem.com/pdf/Unraveling_DTTO_and_Cesium_Salt_A_Clarification_on_Two_Disparate_Entities_in_Scientific_and_Medical_Contexts.pdf
https://www.mdpi.com/2073-8994/15/8/1550
https://www.benchchem.com/product/b3367467?utm_src=pdf-body
https://www.benchchem.com/product/b3367467?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3367467?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


phosphate (TCP), are extensively used in drug delivery and tissue engineering due to their

similarity to the mineral component of bone.[1][2][13][14][15][16][17] They can be formulated

into scaffolds or nanoparticles to facilitate the controlled release of therapeutic agents.[16]

Visualized Workflows and Timelines
The following diagrams, rendered using the DOT language, illustrate key logical and

experimental flows related to cesium phosphate.
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Caption: A timeline illustrating the key milestones from the discovery of cesium to the logical

pathway for the first synthesis of cesium phosphate.
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Caption: A generalized experimental workflow for the synthesis and subsequent

characterization of crystalline cesium phosphate powder.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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